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Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368 Get Quote

Introduction: D-Erythrose-4-¹³C is the stable isotope-labeled form of D-Erythrose, a four-carbon

aldose sugar. The incorporation of a ¹³C isotope at the C4 position makes it an invaluable tool

for researchers in biochemistry, drug development, and metabolic engineering. Its primary

utility lies in its application as a tracer in metabolic flux analysis (MFA) studies, allowing for the

precise tracking of carbon atoms through various biochemical pathways. This guide provides

an in-depth overview of its chemical properties, structure, biological significance, and common

experimental applications.

Chemical Properties and Structure
D-Erythrose-4-¹³C is a monosaccharide with the isotopic label on the carbon atom furthest from

the aldehyde group. This specific labeling is crucial for tracing the fate of the carbon backbone

in metabolic studies. The compound is typically supplied as a colorless to light yellow aqueous

solution.[1][2]

Table 1: General Chemical Properties of D-Erythrose-4-¹³C
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Property Value Source

IUPAC Name
(2R,3R)-2,3,4-trihydroxy(4-

¹³C)butanal
[3]

Molecular Formula C₃¹³CH₈O₄

Molecular Weight 121.10 g/mol [3]

CAS Number 90913-08-9

Appearance Liquid, Colorless to light yellow

Canonical SMILES
--INVALID-LINK--

O)O">13CH2O
[3]

Storage Solution, -20°C, 2 years

Table 2: Computed Chemical and Physical Properties

Property Value Source

Exact Mass 121.04561357 Da [3]

Monoisotopic Mass 121.04561357 Da [3]

XLogP3 -2.2 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 3 [3]

Topological Polar Surface Area 77.8 Å² [3]

Heavy Atom Count 8 [3]

Biological Significance and Metabolic Pathways
D-Erythrose, in its phosphorylated form (D-Erythrose-4-phosphate), is a critical intermediate in

central carbon metabolism. It serves as a key node connecting the pentose phosphate pathway
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(PPP) and the biosynthesis of aromatic compounds.[4][5]

The Pentose Phosphate Pathway (PPP)
The PPP is a fundamental metabolic pathway that runs parallel to glycolysis. D-Erythrose-4-

phosphate is a key intermediate in the non-oxidative phase of the PPP.[4] The enzymes

transketolase and transaldolase catalyze the reversible interconversion of four-carbon (E4P),

five-carbon (xylulose-5-phosphate, ribose-5-phosphate), three-carbon (glyceraldehyde-3-

phosphate), six-carbon (fructose-6-phosphate), and seven-carbon (sedoheptulose-7-

phosphate) sugar phosphates.[6] This allows the cell to balance its need for NADPH,

nucleotide precursors, and intermediates for glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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